Cas no 860409-48-9 (2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid
• CAS No: 860409-48-9
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4661050
• PubChem ID: 16765315
• Update Time: 2025-06-14

2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid

• Inchi： 1S/C5H6N2O3/c8-4-1-3(6-7-4)2-5(9)10/h1-2H2,(H,7,8)(H,9,10)
• InChI Key： HGCLFOPYDIALKO-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(CC(O)=O)=N1

Computed Properties

• Exact Mass: 142.038
• Monoisotopic Mass: 142.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid

Comprehensive Overview of 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid (CAS No. 860409-48-9) and Its Applications

2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid (CAS No. 860409-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazolone core and acetic acid side chain, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "pyrazolone derivatives", "heterocyclic acid synthesis", and "CAS 860409-48-9 applications", reflecting its relevance in drug discovery and material science.

The structural motif of 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid is pivotal in designing molecules with potential biological activity. Recent studies highlight its role in modulating enzyme interactions, particularly in inflammation and metabolic pathways. Searches for "pyrazolone-based anti-inflammatory agents" or "860409-48-9 solubility" underscore its therapeutic exploration. Additionally, its carboxylic acid functionality enables conjugation with other pharmacophores, aligning with trends in prodrug development and targeted drug delivery—topics frequently queried in AI-driven literature reviews.

From a synthetic perspective, this compound’s crystallinity and stability under ambient conditions (often searched as "860409-48-9 storage guidelines") facilitate its handling in industrial settings. Its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the growing demand for sustainable methodologies. Queries like "eco-friendly synthesis of pyrazolone acids" reflect this trend. Furthermore, its chelating properties are explored in materials science, particularly in metal-organic frameworks (MOFs), a hotspot for nanotechnology applications.

Analytical profiling of CAS 860409-48-9 reveals distinct UV-Vis absorption and NMR spectra, critical for quality control. Laboratories frequently search for "HPLC methods for 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid" or "spectroscopic data of pyrazolone derivatives", emphasizing the need for standardized protocols. The compound’s pKa and logP values are also key parameters in pharmacokinetic modeling, a recurring theme in computational chemistry forums.

In conclusion, 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid exemplifies the intersection of synthetic utility and biomedical potential. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies positions it as a staple in modern research. As interest in small-molecule therapeutics and functional materials grows, this compound’s prominence is poised to expand, driven by both academic inquiry and industrial innovation.